Cas no 2138210-22-5 (2-methyl-5-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-octahydropyrrolo[3,4-c]pyrrole)

• Product Name: 2-methyl-5-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-octahydropyrrolo[3,4-c]pyrrole
• CAS No: 2138210-22-5
• MF: C₁₄H₂₁N₅
• MW: 259.350042104721
• CID: 6414974
• PubChem ID: 165867671
• Update Time: 2025-10-23

2-methyl-5-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-octahydropyrrolo[3,4-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-octahydropyrrolo[3,4-c]pyrrole
• 2138210-22-5
• EN300-718546

• Inchi： 1S/C14H21N5/c1-18-6-11-8-19(9-12(11)7-18)14-4-10-5-15-3-2-13(10)16-17-14/h4,11-12,15H,2-3,5-9H2,1H3
• InChI Key： WYIISMMUPZQSAT-UHFFFAOYSA-N
• SMILES： N1(C2=CC3CNCCC=3N=N2)CC2CN(C)CC2C1

Computed Properties

• Exact Mass: 259.17969569g/mol
• Monoisotopic Mass: 259.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 44.3Ų

Additional information on 2-methyl-5-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-octahydropyrrolo[3,4-c]pyrrole

2-Methyl-5-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-octahydropyrrolo[3,4-c]pyrrole: A Comprehensive Overview

The compound with CAS No. 2138210-22-5, known as 2-methyl-5-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-octahydropyrrolo[3,4-c]pyrrole, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which combines elements of pyridine and pyrrole moieties, creating a unique framework that exhibits intriguing chemical and biological properties. Recent studies have highlighted its potential applications in drug discovery and materials science.

The pyrido[4,3-c]pyridazine core of this molecule is a key structural feature that contributes to its stability and reactivity. This bicyclic system is known for its aromaticity and ability to undergo various chemical transformations. Researchers have recently explored the synthesis of this compound using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield but also enhanced the purity of the product, making it more suitable for further studies.

One of the most exciting aspects of 2-methyl-5-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-octahydropyrrolo[3,4-c]pyrrole is its potential in pharmacology. Studies published in 2023 have demonstrated its ability to modulate key cellular pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's octahydropyrrolo[3,4-c]pyrrole moiety plays a crucial role in its bioavailability and ability to cross the blood-brain barrier. This makes it a promising candidate for drug development targeting central nervous system disorders.

Another area where this compound has shown potential is in materials science. Its rigid structure and conjugated system make it an ideal candidate for use in organic electronics. Recent research has explored its application as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to emit light at specific wavelengths has been particularly appealing for display technologies.

In terms of synthesis optimization, scientists have employed computational chemistry tools to predict the most efficient reaction pathways for synthesizing 2-methyl-5-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-octahydropyrrolo[3,4-c]pyrrole. These computational models have significantly reduced the time required for experimental validation and have provided deeper insights into the molecule's electronic properties.

Despite its promising applications, further research is needed to fully understand the compound's long-term effects on biological systems. Preclinical studies are currently underway to assess its toxicity profile and efficacy in animal models. These studies are expected to provide critical data for advancing this compound into clinical trials.

In conclusion, CAS No. 2138210-22-5 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and versatile properties make it a valuable subject for ongoing research efforts. As advancements in synthetic methodologies and computational modeling continue to evolve, the potential of this compound to contribute to groundbreaking innovations remains immense.